Urea, 1-(4-antipyrinyl)-3-(2-(6-methylpyridyl))-2-thio-

• CAS No.: 73953-57-8
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 1-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(6-methylpyridin-2-yl)thiourea
• InChI: InChI=1S/C18H19N5OS/c1-12-8-7-11-15(19-12)20-18(25)21-16-13(2)22(3)23(17(16)24)14-9-5-4-6-10-14/h4-11H,1-3H3,(H2,19,20,21,25)
• InChI Key: QUXWTOITFNRDKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=S)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C

Description

The compound Urea, 1-(4-antipyrinyl)-3-(2-(6-methylpyridyl))-2-thio- is a thiourea derivative featuring a 4-antipyrinyl (pyrazolone-derived) group and a 6-methylpyridyl substituent. The 2-thio modification replaces the oxygen atom in the urea carbonyl group with sulfur, which is known to enhance lipophilicity and receptor binding affinity in related compounds .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Comparison of Thiourea Derivatives from

Compound ID	Substituents	Yield (%)	Melting Point (°C)	Notable Features
5e	4-Chlorophenyl, 3-(trifluoromethyl)	68	241–242	High lipophilicity (Cl, CF3)
5f	4-Methoxyphenyl	55	264–265	Electron-donating (OCH3)
5k	Benzo[d][1,3]dioxol-5-yl	58	239–241	Heterocyclic bulk
Target	4-Antipyrinyl, 6-methylpyridyl	N/A	N/A	Thio modification, dual heterocycles

Physicochemical Properties

• For instance, 2-thio-β,γ-difluoromethylene-UTP () showed improved bioavailability over oxo analogs .
• Thermal Stability : Melting points of analogs in range from 203°C to 273°C, correlating with substituent bulk and crystallinity. The target compound’s melting point is likely within this range, influenced by its dual heterocyclic structure.

Key Differentiators of the Target Compound

• Dual Heterocyclic Architecture : The combination of 4-antipyrinyl (pyrazolone) and 6-methylpyridyl groups is unique among the analogs reviewed. This structure may synergize hydrogen bonding (pyridyl N) and hydrophobic interactions (antipyrinyl), optimizing target selectivity.

Preparation Methods

Reaction Conditions and Mechanism

The preparation of 2-(6-methylpyridyl) isothiocyanate serves as a critical precursor. This intermediate is synthesized via the reaction of 2-amino-6-methylpyridine with thiophosgene (CSCl₂) under controlled conditions:

$$
\text{2-Amino-6-methylpyridine + CSCl}_2 \rightarrow \text{2-(6-Methylpyridyl) isothiocyanate + 2 HCl}
$$

Key Parameters :

• Solvent : Anhydrous dichloromethane (DCM) or chloroform to minimize hydrolysis.
• Temperature : 0–5°C (ice-water bath) to suppress side reactions.
• Stoichiometry : 1:1 molar ratio of amine to thiophosgene.
• Base : Triethylamine (TEA) or NaOH (aqueous) to neutralize HCl.

Purification and Characterization

The crude isothiocyanate is purified via vacuum distillation or silica gel chromatography. Characterization by IR spectroscopy reveals distinct stretches:

• N=C=S asymmetric stretch : 2100–2050 cm⁻¹.
• Aromatic C-H bends : 750–850 cm⁻¹ (pyridine ring).

Coupling with 4-Aminoantipyrine

Thiourea Formation

The final step involves reacting 4-aminoantipyrine with 2-(6-methylpyridyl) isothiocyanate in a nucleophilic addition-elimination sequence:

$$
\text{4-Aminoantipyrine + 2-(6-Methylpyridyl) isothiocyanate} \rightarrow \text{Target Compound}
$$

Optimized Conditions :

• Solvent : Dry acetone or tetrahydrofuran (THF) for solubility and reactivity.
• Catalyst : Triethylamine (1.2 equiv) to scavenge HCl and accelerate reaction.
• Temperature : Reflux (60–70°C) for 6–8 hours.
• Workup : Precipitation upon cooling, followed by filtration and washing with cold ethanol.

Yield and Purity

Typical yields range from 75–85% , contingent on reagent purity and stoichiometric precision. Purity is confirmed via:

• Melting Point : Sharp decomposition point >200°C (uncorrected).
• Elemental Analysis : Agreement with calculated values (C: 61.18%, H: 5.42%, N: 19.82%, S: 9.07%).

Spectroscopic Characterization

Infrared Spectroscopy (IR)

• N-H Stretch : 3250–3350 cm⁻¹ (thiourea NH).
• C=S Stretch : 1250–1300 cm⁻¹ (thiourea core).
• C=O Stretch : 1650 cm⁻¹ (pyrazolone ketone).

Nuclear Magnetic Resonance (¹H NMR)

• Antipyrinyl Protons :
  • δ 2.3 (s, 3H, N-CH₃).
  • δ 3.1 (s, 3H, C-CH₃).
  • δ 7.2–7.8 (m, 5H, Ph).
• Pyridyl Protons :
  • δ 2.5 (s, 3H, CH₃).
  • δ 7.4–8.1 (m, 3H, pyridine-H).

Mass Spectrometry (MS)

• Molecular Ion Peak : m/z 353.4 [M+H]⁺.
• Fragmentation : Loss of CH₃ (15 Da) and S (32 Da) observed.

Comparative Analysis of Synthetic Routes

Parameter	Thiophosgene Route	Alternative Isothiocyanate Sources
Yield	75–85%	60–70% (using CS₂/NH₄SCN)
Purity	>95%	80–90%
Reaction Time	6–8 hours	12–24 hours
Scalability	Semi-micro scale	Macro scale
Safety	Requires CSCl₂	Less hazardous reagents

Note: Thiophosgene remains the gold standard for isothiocyanate synthesis despite toxicity concerns.

Challenges and Optimization

Side Reactions

• Symmetrical Thiourea Formation : Occurs with excess amine or isothiocyanate. Mitigated by stoichiometric control and slow reagent addition.
• Hydrolysis : Isothiocyanates are moisture-sensitive. Anhydrous conditions and molecular sieves are essential.

Solvent Selection

• Polar Aprotic Solvents : DMF or DMSO enhance solubility but may necessitate higher temperatures.
• Ether Solvents : Diethyl ether minimizes side reactions but reduces reaction rate.

Industrial and Academic Applications

The compound’s synthesis aligns with methodologies employed for:

• Urease Inhibitors : Thiourea derivatives exhibit potent enzyme inhibition.
• Antimicrobial Agents : Structural analogs demonstrate activity against Staphylococcus aureus and Escherichia coli.

Q & A

Q. What are the optimal synthetic routes for preparing this urea derivative, and how can purity be maximized?

Methodological Answer: Synthesis typically involves multi-step protocols, such as coupling antipyrine and pyridyl-thiol precursors via thiourea bond formation. Key steps include:

• Stepwise functionalization : Introduce the antipyrinyl group first, followed by coupling with 6-methylpyridyl-thiol under anhydrous conditions (e.g., DMF, 60–80°C) .
• Purification : Use column chromatography (silica gel, ethyl acetate/hexane gradient) and recrystallization (ethanol/water) to achieve >95% purity. Confirm purity via HPLC or LC-MS .

Q. Which characterization techniques are critical for structural validation of this compound?

Methodological Answer:

• Spectroscopic analysis : IR spectroscopy to confirm urea C=O and thioamide C=S bonds (1650–1700 cm⁻¹ and 1200–1250 cm⁻¹, respectively) .
• Mass spectrometry : High-resolution ESI-MS for molecular ion confirmation (e.g., [M+H]⁺ matching theoretical mass).
• X-ray crystallography : Resolve crystal structure to validate spatial arrangement of antipyrinyl and pyridyl moieties (if single crystals are obtainable) .

Q. How can researchers design initial biological screening assays for this compound?

Methodological Answer:

• Antimicrobial activity : Follow protocols from analogous urea-thio compounds, using S. aureus and E. coli in broth microdilution assays (MIC determination at 24–48 hours) .
• Cytotoxicity : Screen against cancer cell lines (e.g., MCF-7, HepG2) via MTT assay, comparing dose-response curves (IC₅₀ calculation) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be structured to enhance bioactivity?

Methodological Answer:

• Substituent variation : Systematically modify the antipyrinyl (e.g., halogenation) and pyridyl (e.g., methyl vs. methoxy groups) moieties. Compare binding affinity via molecular docking against target enzymes (e.g., kinases) .
• Bioisosteric replacement : Replace the thioamide group with carboxamide or sulfonamide to assess stability-activity trade-offs .

Q. What strategies resolve contradictions in biological data (e.g., high in vitro activity vs. low in vivo efficacy)?

Methodological Answer:

• Metabolic stability testing : Incubate the compound with liver microsomes to identify rapid degradation (e.g., CYP450-mediated oxidation). Modify susceptible sites (e.g., methylpyridyl → trifluoromethylpyridyl) to improve half-life .
• Solubility optimization : Use co-solvents (e.g., PEG-400) or formulate as nanoparticles (e.g., PLGA encapsulation) to enhance bioavailability .

Q. How can computational methods guide the design of derivatives with improved target selectivity?

Methodological Answer:

• Molecular dynamics simulations : Model compound-receptor interactions (e.g., ATP-binding pockets) to identify key hydrogen bonds or hydrophobic contacts. Prioritize derivatives with stronger predicted binding scores .
• ADMET prediction : Use tools like SwissADME to filter derivatives with unfavorable pharmacokinetic profiles (e.g., poor BBB penetration for CNS targets) .

Q. What experimental approaches elucidate the compound’s mechanism of enzyme inhibition?

Methodological Answer:

• Enzyme kinetics : Perform Lineweaver-Burk plots to determine inhibition type (competitive/non-competitive) against purified targets (e.g., tyrosine kinases) .
• Surface plasmon resonance (SPR) : Measure real-time binding kinetics (ka/kd) to quantify affinity for the enzyme’s active site .